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Compound of Interest

Compound Name:
Methyl 2-methoxy-6-

methylbenzoate

Cat. No.: B1297912 Get Quote

Technical Data Summary: Benzoate Derivatives
This document provides the molecular formula and molecular weight for two related benzoate

compounds. The information is intended for researchers, scientists, and professionals in drug

development. No direct experimental data was found for "Methyl 2-methoxy-6-
methylbenzoate," suggesting a possible alternative name or structure was intended. The data

presented below is for structurally similar compounds.

Quantitative Data
Compound Name Molecular Formula Molecular Weight ( g/mol )

Methyl 2-methoxybenzoate C₉H₁₀O₃[1][2][3] 166.17[1][2][4]

Methyl 2-amino-6-

methoxybenzoate
C₉H₁₁NO₃[5] 181.19[5]

Compound Identification
Methyl 2-methoxybenzoate is also known by several synonyms, including Methyl o-anisate and

Dimethyl salicylate.[1][3] Its chemical structure is recorded under CAS Number 606-45-1.[2][4]

Methyl 2-amino-6-methoxybenzoate is identified by the CAS Number 54166-96-0.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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